3-chloro-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "1,2,3,4-tetrahydronaphthalene", "Chlorine gas", "Sodium hydroxide", "Sodium hypochlorite", "Sodium bicarbonate", "Sulfuric acid", "Sodium chloride", "Ethyl acetate", "Water" ], "Reaction": [ "1. Chlorination: 1,2,3,4-tetrahydronaphthalene is reacted with chlorine gas in the presence of sulfuric acid to yield 3-chloro-1,2,3,4-tetrahydronaphthalene.", "2. Oxidation: 3-chloro-1,2,3,4-tetrahydronaphthalene is oxidized with sodium hypochlorite in the presence of sodium hydroxide to yield 3-chloro-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid.", "3. Neutralization: The reaction mixture is neutralized with sodium bicarbonate.", "4. Extraction: The product is extracted from the reaction mixture with ethyl acetate.", "5. Purification: The crude product is purified by recrystallization from a suitable solvent such as water or ethyl acetate.", "6. Drying: The purified product is dried under vacuum to yield 3-chloro-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid as a white crystalline solid." ] } | |
CAS RN |
1368382-51-7 |
Molecular Formula |
C11H11ClO2 |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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